Cas no 1806833-12-4 (Methyl 4-bromo-2-cyano-5-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 4-bromo-2-cyano-5-(difluoromethyl)pyridine-3-acetate
• CAS No: 1806833-12-4
• MF: C₁₀H₇BrF₂N₂O₂
• MW: 305.075588464737
• CID: 4859594
• Update Time: 2025-06-29

Methyl 4-bromo-2-cyano-5-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-cyano-5-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H7BrF2N2O2/c1-17-8(16)2-5-7(3-14)15-4-6(9(5)11)10(12)13/h4,10H,2H2,1H3
• InChI Key： LVWFAUAWDVJFNU-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CN=C(C#N)C=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Methyl 4-bromo-2-cyano-5-(difluoromethyl)pyridine-3-acetate

Methyl 4-bromo-2-cyano-5-(difluoromethyl)pyridine-3-acetate (CAS No. 1806833-12-4): An Overview

Methyl 4-bromo-2-cyano-5-(difluoromethyl)pyridine-3-acetate (CAS No. 1806833-12-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Methyl 4-bromo-2-cyano-5-(difluoromethyl)pyridine-3-acetate includes a pyridine ring substituted with a bromo group at the 4-position, a cyano group at the 2-position, and a difluoromethyl group at the 5-position. The acetate moiety is attached to the pyridine ring at the 3-position, making this compound a valuable building block for the synthesis of more complex molecules.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance the pharmacological properties of lead molecules. The presence of the difluoromethyl group in Methyl 4-bromo-2-cyano-5-(difluoromethyl)pyridine-3-acetate is particularly noteworthy, as it can significantly influence the compound's metabolic stability and bioavailability. This makes it an attractive candidate for further exploration in drug development.

In addition to its structural uniqueness, Methyl 4-bromo-2-cyano-5-(difluoromethyl)pyridine-3-acetate has been investigated for its potential as an intermediate in the synthesis of various bioactive compounds. For instance, it has been used as a key intermediate in the preparation of compounds with anti-inflammatory and anti-cancer properties. The bromo substituent provides a convenient handle for further functionalization, allowing chemists to introduce additional functionalities that can modulate the biological activity of the final product.

The synthesis of Methyl 4-bromo-2-cyano-5-(difluoromethyl)pyridine-3-acetate typically involves multi-step processes, including bromination, cyano substitution, and difluoromethylation. These reactions are often optimized to achieve high yields and purity, ensuring that the final product meets the stringent requirements of pharmaceutical research. Advanced synthetic methods, such as transition-metal catalysis and organocatalysis, have been employed to improve the efficiency and selectivity of these transformations.

One of the key challenges in working with Methyl 4-bromo-2-cyano-5-(difluoromethyl)pyridine-3-acetate is its potential reactivity and stability under different conditions. Researchers have developed robust analytical methods to monitor its behavior during synthesis and storage, ensuring that it remains stable and retains its intended properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are commonly used to characterize this compound and verify its purity.

In preclinical studies, Methyl 4-bromo-2-cyano-5-(difluoromethyl)pyridine-3-acetate has demonstrated promising activity against various targets relevant to human diseases. For example, it has shown potent inhibitory effects on enzymes involved in inflammatory pathways, making it a potential lead compound for developing anti-inflammatory drugs. Additionally, its ability to modulate specific protein-protein interactions has led to its evaluation as a candidate for treating certain types of cancer.

The versatility of Methyl 4-bromo-2-cyano-5-(difluoromethyl)pyridine-3-acetate extends beyond its use as a pharmaceutical intermediate. It has also found applications in other areas of chemistry and materials science. For instance, it can be used as a building block for constructing advanced materials with unique electronic and optical properties. The presence of multiple functional groups provides opportunities for creating multifunctional materials that can be tailored for specific applications.

In conclusion, Methyl 4-bromo-2-cyano-5-(difluoromethyl)pyridine-3-acetate (CAS No. 1806833-12-4) is a highly valuable compound with significant potential in various scientific and industrial fields. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As new synthetic methods and analytical techniques continue to advance, the applications of this compound are likely to expand even further, contributing to breakthroughs in medicinal chemistry and materials science.